Cas no 775262-44-7 (3-(4-METHYLPHENYL)-3-PIPERIDINOL)

• Product Name: 3-(4-METHYLPHENYL)-3-PIPERIDINOL
• CAS No: 775262-44-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5227598
• Update Time: 2025-05-20

3-(4-METHYLPHENYL)-3-PIPERIDINOL Chemical and Physical Properties

Names and Identifiers

• 3-(P-TOLYL)PIPERIDIN-3-OL
• 3-(4-METHYLPHENYL)-3-PIPERIDINOL
• 3-Piperidinol, 3-(4-methylphenyl)-

• Inchi： 1S/C12H17NO/c1-10-3-5-11(6-4-10)12(14)7-2-8-13-9-12/h3-6,13-14H,2,7-9H2,1H3
• InChI Key： WBMRWGFGTXVBJZ-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C(C)C=C2)(O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 3-(4-METHYLPHENYL)-3-PIPERIDINOL

Professional Introduction to 3-(4-METHYLPHENYL)-3-PIPERIDINOL (CAS No. 775262-44-7)

3-(4-METHYLPHENYL)-3-PIPERIDINOL, with the CAS number 775262-44-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 4-methylphenyl group and a pipеридинол moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound's molecular structure, characterized by a benzene ring substituted with a methyl group at the fourth position and connected to a piperidine ring through an oxygen atom, contributes to its distinct chemical behavior. This configuration allows for diverse interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry. The synthesis of 3-(4-METHYLPHENYL)-3-PIPERIDINOL involves meticulous steps to ensure high purity and yield, which are critical for subsequent applications in pharmaceutical research.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-(4-METHYLPHENYL)-3-PIPERIDINOL. Researchers have been investigating its potential role in the development of novel therapeutic agents. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. The 4-methylphenyl group, in particular, has been found to enhance binding affinity to specific biological targets, thereby improving the efficacy of drug candidates.

The piperidine ring in 3-(4-METHYLPHENYL)-3-PIPERIDINOL is another key feature that contributes to its pharmacological relevance. Piperidine derivatives are well-known for their ability to modulate neurotransmitter systems, making them promising candidates for treating neurological disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological macromolecules, providing insights into its potential therapeutic applications.

One of the most exciting areas of research involving 3-(4-METHYLPHENYL)-3-PIPERIDINOL is its application in the development of antipsychotic and antidepressant drugs. The unique combination of the 4-methylphenyl and piperidine moieties suggests that this compound may interact with serotonin and dopamine receptors in a way that could lead to novel treatments for mental health disorders. Preclinical studies have shown promising results, indicating that derivatives of this compound may have fewer side effects compared to existing medications.

The synthesis of 3-(4-METHYLPHENYL)-3-PIPERIDINOL also involves considerations of environmental and sustainable chemistry. Modern synthetic methods emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. Researchers are exploring catalytic processes and solvent-free reactions to enhance the efficiency and sustainability of producing this compound. These efforts align with global initiatives to promote environmentally friendly pharmaceutical manufacturing.

In addition to its pharmaceutical applications, 3-(4-METHYLPHENYL)-3-PIPERIDINOL has potential uses in materials science and industrial chemistry. Its unique structural features make it a suitable candidate for developing new polymers and coatings with enhanced thermal stability and mechanical strength. The compound's ability to form stable complexes with metals also opens up possibilities for applications in catalysis and corrosion inhibition.

The future prospects of 3-(4-METHYLPHENYL)-3-PIPERIDINOL are promising, with ongoing research expected to uncover new therapeutic applications and industrial uses. As computational methods advance, so does the ability to predict and design molecules with specific properties. This synergy between experimental chemistry and computational modeling will likely accelerate the development of novel derivatives of this compound.

In conclusion, 3-(4-METHYLPHENYL)-3-PIPERIDINOL (CAS No. 775262-44-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structure, characterized by the presence of a 4-methylphenyl group and a pipеридинол moiety, makes it a valuable intermediate for synthesizing various bioactive molecules. With continued research and innovation, this compound is poised to play a crucial role in advancing medical treatments and industrial technologies.